Cas no 1889517-45-6 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-difluoropropanoic acid)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-difluoropropanoic acid
• CAS No: 1889517-45-6
• MF: C₁₁H₁₀F₂O₄
• MW: 244.191510677338
• CID: 6076980
• PubChem ID: 116838328
• Update Time: 2025-05-21

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-difluoropropanoic acid
• 1889517-45-6
• EN300-1949231

• Inchi： 1S/C11H10F2O4/c12-11(13,6-10(14)15)7-1-2-8-9(5-7)17-4-3-16-8/h1-2,5H,3-4,6H2,(H,14,15)
• InChI Key： REICHGXRCAYSNK-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC2=C(C=1)OCCO2)F

Computed Properties

• Exact Mass: 244.05471512g/mol
• Monoisotopic Mass: 244.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-difluoropropanoic acid

3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3,3-difluoropropanoic acid

The compound CAS No 1889517-45-6, also known as 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-difluoropropanoic acid, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of aromatic heterocycles combined with fluorinated carboxylic acids, making it a promising candidate for various applications in the fields of pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a benzodioxin ring system, which is fused with a six-membered dihydro ring containing two oxygen atoms. The presence of this heterocyclic system contributes to the molecule's stability and bioavailability, as well as its ability to interact with biological targets such as enzymes and receptors. Additionally, the difluoro substituent on the propanoic acid moiety introduces both electronic and steric effects, which can enhance the molecule's pharmacokinetic properties and selectivity.

Recent studies have highlighted the potential of CAS No 1889517-45-6 in the development of targeted drug delivery systems. Researchers have demonstrated that the compound's unique structure allows for efficient uptake by specific cell types, making it a valuable component in the design of nanoparticle-based drug carriers. Furthermore, its fluorinated group has been shown to improve the molecule's resistance to enzymatic degradation, thereby extending its half-life in biological systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving cross-coupling reactions and oxidative cyclization. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis process. This has made it possible to scale up production for preclinical testing and eventual commercialization.

From an environmental perspective, studies have shown that CAS No 1889517-45-6 exhibits low toxicity to aquatic organisms under standard testing conditions. Its degradation pathway involves hydrolysis under alkaline conditions, leading to the formation of less complex byproducts that are readily biodegradable. These findings suggest that the compound has a favorable environmental profile when used responsibly in industrial applications.

Looking ahead, ongoing research is focused on exploring the potential of this compound as a building block for more complex molecular architectures. For instance, its ability to undergo further functionalization at specific positions within the benzodioxin ring opens up opportunities for creating libraries of structurally diverse compounds with tailored properties. Such libraries could be invaluable in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In conclusion, CAS No 1889517-45-6 represents a significant advancement in modern organic chemistry due to its unique combination of structural features and functional properties. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in various scientific and industrial domains.